N-(4-(3,4-dichlorophenyl)thiazol-2-yl)-4-(ethylsulfonyl)benzamide

• IUPAC Name: N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-4-ethylsulfonylbenzamide
• InChI: InChI=1S/C18H14Cl2N2O3S2/c1-2-27(24,25)13-6-3-11(4-7-13)17(23)22-18-21-16(10-26-18)12-5-8-14(19)15(20)9-12/h3-10H,2H2,1H3,(H,21,22,23)
• InChI Key: SEQUIIBFPXZBFB-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N2O3S2
• Molecular Weight: 441.4 g/mol

Description

N-(4-(3,4-dichlorophenyl)thiazol-2-yl)-4-(ethylsulfonyl)benzamide, also known as DTTB, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. DTTB belongs to the class of thiazole-based compounds and has been shown to exhibit a range of biological activities.

Scientific Research Applications

Synthesis and Biological Activity

• Anticancer Potential : A series of substituted benzamides, including structures similar to N-(4-(3,4-dichlorophenyl)thiazol-2-yl)-4-(ethylsulfonyl)benzamide, were designed and synthesized. These compounds were evaluated for their anticancer activity against several cancer cell lines, including breast, lung, colon, and ovarian cancer. Many of these compounds exhibited moderate to excellent anticancer activities, with some derivatives showing higher activity than the reference drug etoposide (Ravinaik et al., 2021).
• Antimicrobial and Antifungal Action : Research into the antimicrobial and antifungal activities of sulfonamide derivatives revealed that these compounds are sensitive to both Gram-positive and Gram-negative bacteria. Additionally, they exhibited antifungal activity against Candida albicans. One compound, in particular, showed high antimicrobial activity, promising further investigation (Sych et al., 2019).